![molecular formula C10H13N3O3 B7461271 N-ethyl-2-(3-nitroanilino)acetamide](/img/structure/B7461271.png)
N-ethyl-2-(3-nitroanilino)acetamide
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Overview
Description
N-ethyl-2-(3-nitroanilino)acetamide, also known as NEAA, is a synthetic compound that has been widely used in scientific research for its unique properties. This compound has a nitro group attached to an aniline ring, which makes it a useful compound for studying the effects of nitroaromatic compounds on biological systems. In
Scientific Research Applications
N-ethyl-2-(3-nitroanilino)acetamide has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-ligand interactions, as a model compound for studying the metabolism of nitroaromatic compounds in bacteria, and as a tool for studying the effects of nitroaromatic compounds on cellular signaling pathways. This compound has also been used as a starting material for the synthesis of other compounds with similar properties.
Mechanism of Action
The mechanism of action of N-ethyl-2-(3-nitroanilino)acetamide is not fully understood, but it is believed to involve the formation of reactive intermediates that can interact with biological molecules such as proteins and DNA. These interactions can lead to changes in cellular signaling pathways and gene expression, which can ultimately result in changes in cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in different systems. In bacterial systems, this compound has been shown to be metabolized by nitroreductase enzymes, which can lead to the formation of toxic intermediates that can damage DNA and other cellular components. In mammalian systems, this compound has been shown to have effects on cellular signaling pathways and gene expression, which can lead to changes in cellular function.
Advantages and Limitations for Lab Experiments
N-ethyl-2-(3-nitroanilino)acetamide has several advantages for use in lab experiments, including its stability, solubility, and fluorescent properties. However, there are also some limitations to its use, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research on N-ethyl-2-(3-nitroanilino)acetamide. One area of interest is the development of new synthetic methods for this compound and related compounds. Another area of interest is the use of this compound as a tool for studying the effects of nitroaromatic compounds on cellular signaling pathways and gene expression. Finally, there is interest in studying the potential toxic effects of this compound and related compounds on biological systems, particularly in the context of environmental exposure.
Synthesis Methods
N-ethyl-2-(3-nitroanilino)acetamide can be synthesized using a variety of methods. One common method involves the reaction of 3-nitroaniline with ethyl chloroacetate in the presence of a base such as sodium hydroxide. This reaction results in the formation of this compound as a yellow crystalline solid. Other methods involve the use of different reagents and reaction conditions, but the overall process is similar.
properties
IUPAC Name |
N-ethyl-2-(3-nitroanilino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c1-2-11-10(14)7-12-8-4-3-5-9(6-8)13(15)16/h3-6,12H,2,7H2,1H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMCNSXMCPDDCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CNC1=CC(=CC=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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